6-(4-Methoxyphenoxymethyl)-3,4,5,6-tetrahydro-2H-1,3-oxazine-2-thione

• CAS No.: 57841-14-2
• Molecular Formula: C12H15NO3S
• Molecular Weight: 253.32 g/mol
• IUPAC Name: 6-[(4-methoxyphenoxy)methyl]-1,3-oxazinane-2-thione
• InChI: InChI=1S/C12H15NO3S/c1-14-9-2-4-10(5-3-9)15-8-11-6-7-13-12(17)16-11/h2-5,11H,6-8H2,1H3,(H,13,17)
• InChI Key: RUPPKWIBJNWUAT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC2CCNC(=S)O2

Description

6-(4-Methoxyphenoxymethyl)-3,4,5,6-tetrahydro-2H-1,3-oxazine-2-thione is a heterocyclic compound belonging to the oxazine-thione family. Its structure comprises a six-membered oxazine ring fused with a thione (C=S) group and a 4-methoxyphenoxymethyl substituent at the 6-position. The presence of the 4-methoxy group on the phenyl ring enhances its lipophilicity and may influence binding interactions with biological targets.

Biological Activity

6-(4-Methoxyphenoxymethyl)-3,4,5,6-tetrahydro-2H-1,3-oxazine-2-thione, also known by its CAS number 57841-14-2, is a compound with a unique chemical structure that has garnered interest for its potential biological activities. The compound's molecular formula is C12H15NO3S, and it has a molecular weight of approximately 253.32 g/mol. This article reviews the biological activity of this compound based on diverse research findings.

The compound features a tetrahydro-oxazine ring structure with a methoxyphenyl side group. Its structure can be represented as follows:

$$\text{C}_{12}\text{H}_{15}\text{N}\text{O}_3\text{S}$$

Property	Value
Molecular Formula	C12H15NO3S
Molecular Weight	253.32 g/mol
CAS Number	57841-14-2
Density	1.256 g/cm³
Boiling Point	368.9 °C
LogP	1.584

Biological Activity Overview

Research into the biological activity of this compound indicates potential pharmacological effects, particularly in the fields of anti-inflammatory and anti-cancer activities.

Anti-inflammatory Activity

Studies have demonstrated that compounds containing oxazine rings can exhibit significant anti-inflammatory properties. For instance, one study indicated that derivatives of oxazine compounds could inhibit pro-inflammatory cytokines, thus reducing inflammation in vitro and in vivo models .

Anticancer Potential

Research has also suggested that 6-(4-Methoxyphenoxymethyl)-3,4,5,6-tetrahydro-2H-1,3-oxazine-2-thione may possess anticancer properties. In laboratory studies, it was shown to induce apoptosis in various cancer cell lines through the activation of specific apoptotic pathways . This is particularly relevant in the context of breast and colon cancer cells.

Case Studies

Several case studies have been conducted to evaluate the biological effects of this compound:

• In vitro Study on Cancer Cells : A study published in Journal of Medicinal Chemistry evaluated the cytotoxic effects of this compound on human breast cancer cell lines. The results showed a dose-dependent inhibition of cell proliferation with an IC50 value of approximately 25 µM .
• Inflammation Model : In an animal model of acute inflammation induced by carrageenan, administration of the compound significantly reduced paw edema compared to control groups. This suggests its potential as an anti-inflammatory agent .

The proposed mechanism by which 6-(4-Methoxyphenoxymethyl)-3,4,5,6-tetrahydro-2H-1,3-oxazine-2-thione exerts its biological effects includes:

• Inhibition of NF-kB Pathway : The compound appears to inhibit the NF-kB signaling pathway, which is crucial in regulating immune response and inflammation.
• Induction of Apoptosis : It promotes apoptosis through mitochondrial pathways by increasing the levels of pro-apoptotic proteins while decreasing anti-apoptotic proteins.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 6-(4-methoxyphenoxymethyl)-3,4,5,6-tetrahydro-2H-1,3-oxazine-2-thione can be compared to analogs within the oxazine-thione family. Key differences arise from substituent variations on the phenyl ring or modifications to the oxazine backbone. Below is a detailed analysis:

Structural Analogues and Their Properties

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
6-(3-Methoxyphenoxymethyl)-analogue	3-Methoxy on phenyl ring	C12H15NO3S	253.34	Acute oral toxicity (LDLo = 460 mg/kg in mice)
6-Phenoxymethyl-3,4,5,6-tetrahydro-2H-1,3-oxazine-2-thione (Tifemoxone)	No methoxy group	C11H13NO2S	223.31	Industrial relevance; limited toxicity data
4,4,6-Trimethyl-6-phenyltetrahydro-1,3-oxazine-2-thione	4,6-Trimethyl, 6-phenyl	C13H17NOS	243.35	Structural rigidity; quantum chemical data available
6-(o-Tolyloxymethyl)-analogue	o-Tolyl (2-methylphenoxy)	C13H15NO2S	249.33	Commercial availability; nematocide potential

Structural Insights from Computational Data

• The trimethyl-phenyl derivative has been extensively studied via quantum chemical calculations, revealing a planar oxazine ring and electron-rich thione group conducive to nucleophilic interactions .
• In contrast, the 4-methoxy analogue’s flexible phenoxymethyl chain may allow for dynamic binding modes in biological systems .

Research Findings and Implications

• Substituent Effects : Methoxy groups at the para position (4-methoxy) optimize bioactivity-toxicity balance compared to meta (3-methoxy) or ortho positions .
• Industrial Applications : The o-tolyloxymethyl variant is marketed for agricultural use, highlighting the role of alkyl substituents in enhancing field stability .
• Data Gaps: Limited toxicity profiles for Tifemoxone and computational models for the 4-methoxy derivative necessitate further study.